Cas no 2320382-33-8 (4-(3-methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide)

• Product Name: 4-(3-methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide
• CAS No: 2320382-33-8
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5340248
• Update Time: 2025-05-30

4-(3-methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxypyrrolidin-1-yl)-N-(p-tolyl)piperidine-1-carboxamide
• 4-(3-methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide

• Inchi： 1S/C18H27N3O2/c1-14-3-5-15(6-4-14)19-18(22)20-10-7-16(8-11-20)21-12-9-17(13-21)23-2/h3-6,16-17H,7-13H2,1-2H3,(H,19,22)
• InChI Key： MQZZUXMRDWFCES-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C1)C1CCN(C(NC2C=CC(C)=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8

Additional information on 4-(3-methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide

4-(3-Methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide: A Comprehensive Overview

The compound 4-(3-methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide, identified by the CAS number 2320382-33-8, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by a piperidine ring substituted with a 3-methoxypyrrolidinyl group at the 4-position and an N-(4-methylphenyl)carboxamide group, making it a unique entity in the realm of heterocyclic compounds.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One such approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the required carbon-nitrogen bonds. The incorporation of a methoxy group on the pyrrolidine ring not only enhances the stability of the molecule but also introduces additional sites for potential functionalization. This has opened up new avenues for exploring its applications in drug design and material science.

The biological activity of 4-(3-methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide has been a focal point of recent studies. Preclinical data suggest that this compound exhibits promising anti-inflammatory and analgesic properties, making it a potential candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases, where it shows potential as a neuroprotective agent.

In terms of structural analysis, the molecule's stereochemistry plays a crucial role in its pharmacokinetic profile. Advanced computational methods, such as molecular docking and dynamics simulations, have provided insights into its interaction with target proteins. These studies highlight the importance of the spatial arrangement of substituents in determining bioavailability and efficacy.

The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry. Its unique combination of functional groups makes it an ideal substrate for further modifications, enabling researchers to explore its potential as a building block in more complex molecular architectures.

In conclusion, 4-(3-methoxypyrrolidin-1-yl)-N-(4-methylphenyl)piperidine-1-carboxamide represents a significant advancement in organic chemistry. With its versatile structure and promising biological properties, this compound holds great potential for future research and development across multiple disciplines.